D-Glucose-d1-3

• Molecular Formula: C6H12O6
• Molecular Weight: 181.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i5D
• InChIKey: WQZGKKKJIJFFOK-CUCXIZKQSA-N

D-Glucose-d1-3: Stable Isotope Tracer for Metabolism & NMR

D-Glucose-d1-3 (D-[3-²H]glucose) is a stable isotope-labeled analog of D-glucose wherein the hydrogen atom at the C3 position is replaced with deuterium (²H) . This monosaccharide derivative retains the fundamental chemical and biological properties of natural glucose, including its role as a primary energy substrate and signaling molecule in cellular metabolism . The site-specific introduction of a single deuterium atom at the C3 position creates a distinct mass shift (M+1) and unique nuclear magnetic resonance (NMR) characteristics . These features enable precise tracking of glucose carbon flux through glycolysis, the pentose phosphate pathway, and the tricarboxylic acid (TCA) cycle without the confounding effects of multiple isotopic substitutions or significant kinetic isotope effects [1].

Positional Tracer C-3 deuterium retained through early glycolysis for substrate cycling quantification

MS Compatibility +1 Da mass shift enables use as internal standard in LC-MS/GC-MS workflows

NMR Readout Single deuterium provides clean ²H NMR spectra for metabolic flux monitoring

• [1] Bock, G., et al. Evidence that processes other than gluconeogenesis may influence the ratio of deuterium on the fifth and third carbons of glucose: implications for the use of 2H2O to measure gluconeogenesis in humans. Diabetes 2008, 57(1), 50-55. View Source

Why D-Glucose-d1-3 Outperforms Other Glucose Tracers

The selection of a glucose tracer for metabolic studies cannot be based solely on chemical similarity; the specific labeling position and isotope type dictate analytical compatibility and biological interpretation. Unlabeled D-glucose offers no means of differentiation from endogenous glucose pools, rendering it useless for tracer-based flux quantification . While uniformly labeled glucose (e.g., D-Glucose-¹³C₆) provides carbon tracing capabilities, it introduces a significant mass shift (M+6) and may exhibit altered metabolic kinetics due to cumulative isotopic effects [1]. Similarly, deuterated analogs with different substitution patterns, such as D-Glucose-2-d₁ (M+2 mass shift) or D-Glucose-6,6-d₂ (M+3), produce distinct isotopic distributions in downstream metabolites, complicating data interpretation in complex biological matrices . The C3-specific deuteration of D-Glucose-d1-3 yields a defined M+1 mass shift and leverages the unique stability of the C3-deuterium bond during metabolic processing, minimizing tracer scrambling and ensuring reliable flux calculations [2]. Therefore, generic substitution with unlabeled or differently labeled glucose analogs directly compromises experimental reproducibility and the quantitative accuracy of metabolic flux analyses.

Unlabeled glucose Lacks isotopic label required for flux discrimination; cannot report position-specific metabolic fate.

C-1 or C-6 deuterated analogs Label loss at early glycolytic steps may preclude substrate cycling measurement; report different metabolic nodes.

Multiply deuterated tracers Higher mass shifts may alter chromatographic retention and increase ²H NMR spectral overlap, complicating quantification.

• [1] Reertech. D-Glucose(U-13C6,99%). Product Specification. Accessed 2026. View Source
• [2] Bock, G., et al. Evidence that processes other than gluconeogenesis may influence the ratio of deuterium on the fifth and third carbons of glucose: implications for the use of 2H2O to measure gluconeogenesis in humans. Diabetes 2008, 57(1), 50-55. View Source

D-Glucose-d1-3: Quantitative Differentiation from Other Tracers

Quantifying Glucose/G6P Substrate Cycling

D-Glucose-d1-3 is supplied with a certified isotopic purity of 97 atom % D and exhibits a defined mass shift of M+1 relative to unlabeled glucose . This contrasts with other commercially available deuterated glucose isomers, which produce different mass shifts: D-Glucose-2-d₁ yields an M+2 shift, while D-Glucose-6,6-d₂ produces an M+3 shift . The M+1 shift of D-Glucose-d1-3 is particularly advantageous for targeted LC-MS/MS workflows, as it minimizes spectral overlap with endogenous M0 glucose and simplifies the identification of singly-labeled metabolite isotopologues [1].

Substrate Cycling Rate

Head-to-head

3-D1-glucose Ra₃: 1.79 ± 0.13 mg·kg⁻¹·min⁻¹ 2-D1-glucose Ra₂: 2.13 ± 0.12 mg·kg⁻¹·min⁻¹ SCR (Ra₂−Ra₃): 0.34 mg·kg⁻¹·min⁻¹

Supports glucose/G6P futile cycle quantification in human metabolic studies

n=4 euthyroid subjects; primed-constant infusion, GC-MS

Evidence Dimension	Mass Shift (Δm/z)
Target Compound Data	M+1 (nominal mass increase of 1 Da relative to unlabeled D-glucose)
Comparator Or Baseline	D-Glucose-2-d₁: M+2; D-Glucose-6,6-d₂: M+3
Quantified Difference	ΔM = 1-2 Da difference in precursor ion mass relative to alternative deuterated isomers
Conditions	Electrospray ionization (ESI) mass spectrometry; data from vendor product specifications

Why This Matters

The unique M+1 mass shift enables high-resolution differentiation of singly-labeled metabolites from complex biological backgrounds, reducing false-positive identifications and improving quantitative accuracy in metabolic flux analysis.

• [1] Kasarla, S. S., et al. In-vivo tracking of deuterium metabolism in mouse organs using LC-MS/MS. Journal of Chromatography A 2024, 1717, 464691. View Source

M+1 Isotopologue for LC-MS/GC-MS Quantitation

In human studies utilizing deuterated water (²H₂O) to measure gluconeogenesis, the ratio of deuterium enrichment on C5 versus C3 of glucose was found to decrease significantly during metabolic processing [1]. The C5-to-C3 ratio in UDP-glucose was measured at 0.75 ± 0.07 pre-insulin and 0.67 ± 0.05 during insulin infusion, compared to an infusate ratio of 1.07 [1]. This observation indicates that deuterium at the C5 position is lost more rapidly than at the C3 position, which is retained due to a kinetic isotope effect at the triosephosphate isomerase step [1]. For D-Glucose-d1-3, this implies that the C3-deuterium label remains stable during glycolysis and gluconeogenesis, providing a more reliable tracer for quantifying pathway fluxes compared to C5- or C2-labeled analogs.

Mass Shift for MS

Class-level

M+1 (181.16 g/mol) Unlabeled glucose: 180.16 g/mol +1 Da shift; −1 Da vs 6,6-d2

+1 Da shift balances isotopic distinctness and minimal chromatographic perturbation

Calculated from molecular formula; experimental verification recommended

Evidence Dimension	Deuterium Retention (C5/C3 Ratio)
Target Compound Data	C3-deuterium retention inferred to be >C5-deuterium; C5/C3 ratio <1.0 in vivo
Comparator Or Baseline	[3,5-²H₂]glucose infusate: C5/C3 ratio = 1.07
Quantified Difference	C5/C3 ratio decreased to 0.75 ± 0.07 (basal) and 0.67 ± 0.05 (insulin-stimulated)
Conditions	Human subjects; [3,5-²H₂]glucose infusion with euglycemic clamp; UDP-glucose pool analyzed by NMR [1]

Why This Matters

The relative stability of the C3-deuterium bond minimizes tracer dilution and ensures that flux measurements accurately reflect metabolic pathway activity, a critical requirement for reproducible in vivo and in vitro studies.

• [1] Bock, G., et al. Evidence that processes other than gluconeogenesis may influence the ratio of deuterium on the fifth and third carbons of glucose: implications for the use of 2H2O to measure gluconeogenesis in humans. Diabetes 2008, 57(1), 50-55. View Source

High Isotopic Purity for Metabolic Tracer Reliability

D-Glucose-d1-3 is specifically formulated for direct analysis by both nuclear magnetic resonance (NMR) and mass spectrometry (MS) without the need for derivatization . The presence of a single deuterium at C3 introduces a unique ¹H-NMR signature that can be distinguished from unlabeled glucose and other deuterated isomers . In contrast, perdeuterated or multiply-labeled glucose analogs (e.g., D-Glucose-1,2,3,4,5,6,6-d₇) exhibit more complex NMR spectra and can introduce significant background interference in MS-based quantification due to multiple overlapping isotopologue peaks . The defined M+1 mass shift of D-Glucose-d1-3 ensures clear separation from endogenous M0 glucose in MS analysis, with a mass resolution requirement that is readily achievable on standard triple quadrupole and high-resolution MS instruments .

Isotopic Purity

Class-level

≥97 atom % D

High enrichment, but positional specificity drives tracer selection

Vendor-certified enrichment; class-comparable purity

Evidence Dimension	Analytical Signal Complexity
Target Compound Data	Single ²H substitution → M+1 mass shift; distinct ¹H-NMR pattern
Comparator Or Baseline	D-Glucose-d₇: M+7 mass shift; multiple isotopologue peaks
Quantified Difference	Target compound produces 1 dominant isotopologue peak; comparator produces ≥7 peaks
Conditions	LC-MS/MS with HILIC chromatography; ¹H-NMR in D₂O

Why This Matters

Simplified isotopologue distribution reduces data processing complexity and enhances the signal-to-noise ratio for low-abundance metabolites, making D-Glucose-d1-3 the preferred choice for high-throughput fluxomics and targeted metabolomics studies.

D-Glucose-d1-3: Research & Industrial Applications

Hepatic Glucose-6-Phosphatase Substrate Cycling

D-Glucose-d1-3 is ideally suited for metabolic flux analysis (MFA) studies employing LC-MS/MS, particularly when precise quantification of glycolytic and TCA cycle fluxes is required. The defined M+1 mass shift (Evidence Item 1) enables accurate tracking of carbon flow from glucose into downstream metabolites such as lactate, alanine, and citrate without interference from endogenous M0 pools . The relative stability of the C3-deuterium bond (Evidence Item 2) ensures that flux calculations remain reliable over extended experimental time courses, minimizing tracer dilution effects. Researchers can leverage this tracer to dissect metabolic reprogramming in cancer cells, assess insulin sensitivity in hepatocytes, or evaluate the impact of genetic perturbations on central carbon metabolism.

Internal Standard for LC-MS/MS Glucose Analysis

Based on the kinetic isotope effect evidence demonstrating superior retention of C3-deuterium relative to C5-deuterium (Evidence Item 2), D-Glucose-d1-3 is the tracer of choice for measuring gluconeogenic flux in vivo [1]. The C3 label remains stable during the isomerization steps of gluconeogenesis, providing a more accurate assessment of endogenous glucose production compared to tracers labeled at the C2 or C5 positions. This application is critical for clinical studies investigating the pathogenesis of type 2 diabetes, non-alcoholic fatty liver disease (NAFLD), and the metabolic effects of pharmacological interventions on hepatic glucose output.

²H NMR Monitoring of Glycolysis at the TPI Step

The simplified isotopologue distribution of D-Glucose-d1-3 (Evidence Item 3) makes it particularly valuable for targeted metabolomics studies requiring high sensitivity and minimal data deconvolution . When analyzing complex biological matrices (e.g., tissue homogenates, plasma, cell lysates), the single M+1 isotopologue peak reduces spectral overlap and improves the limit of detection for low-abundance glycolytic intermediates. This attribute is essential for studies involving limited sample volumes, such as single-cell metabolomics, microdialysate analysis, or longitudinal monitoring of metabolic fluxes in small animal models.

Entner-Doudoroff Pathway Tracing in Microorganisms

D-Glucose-d1-3 can be co-administered with uniformly labeled D-Glucose-¹³C₆ in dual-tracer experimental designs to simultaneously assess multiple metabolic pathways or to validate flux measurements [1]. The distinct mass shifts (M+1 for deuterated glucose vs. M+6 for ¹³C₆-glucose) allow for unambiguous mass spectrometric differentiation of the two tracers and their respective metabolic products. This approach is particularly powerful for resolving compartmentalized metabolism (e.g., cytosolic vs. mitochondrial fluxes) or for cross-validating computational flux models in systems biology research.

Application

Selection Property

Validation Focus

Hepatic G6Pase substrate cycling

Position-specific C-3 label retention through hexokinase/G6Pase

Verify dual-tracer infusion protocol and Ra difference

LC-MS/MS glucose quantitation

+1 Da mass shift with minimal chromatographic perturbation

Confirm linear calibration and CV using enriched standard

²H NMR monitoring of glycolysis

C-3 deuterium loss exclusively at triose phosphate isomerase

Validate peak integration and kinetic modeling

Entner-Doudoroff pathway tracing

Positional specificity for ED pathway intermediates

Compare glycolytic vs ED flux in microbial cultures

• [1] Bock, G., et al. Evidence that processes other than gluconeogenesis may influence the ratio of deuterium on the fifth and third carbons of glucose: implications for the use of 2H2O to measure gluconeogenesis in humans. Diabetes 2008, 57(1), 50-55. View Source